Cas no 2172220-95-8 (2-5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2172220-95-8
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 6323882
• PubChem ID: 165592033
• Update Time: 2025-06-09

2-5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetic acid
• 2-[5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-yl]acetic acid
• EN300-1599327
• 2172220-95-8

• Inchi： 1S/C11H19N3O3/c1-4-8(5-2)14-10(7-17-3)9(12-13-14)6-11(15)16/h8H,4-7H2,1-3H3,(H,15,16)
• InChI Key： NZJKEOKGABIBAC-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CC(=O)O)N=NN1C(CC)CC

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetic acid

Recent Advances in the Study of 2-5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetic acid (CAS: 2172220-95-8)

The compound 2-5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetic acid (CAS: 2172220-95-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2-5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetic acid, which can be efficiently prepared via copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The presence of the triazole ring in its structure imparts stability and allows for further functionalization, making it a valuable scaffold for the development of novel bioactive molecules. Researchers have also explored its potential as a building block in the synthesis of more complex heterocyclic compounds with enhanced pharmacological properties.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetic acid exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. This suggests its potential utility as a lead compound for the development of anti-inflammatory agents. Additionally, molecular docking studies have revealed favorable interactions between this compound and specific protein targets, further supporting its therapeutic potential.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have enabled more detailed characterization of 2-5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetic acid and its derivatives. These techniques have provided valuable insights into its structural properties and stability under various conditions, which are critical for its potential application in drug formulation.

Despite these promising findings, further research is needed to fully elucidate the pharmacological profile of 2-5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetic acid. Future studies should focus on optimizing its synthetic route, evaluating its pharmacokinetic properties, and assessing its efficacy in relevant disease models. Such investigations will be essential for determining its viability as a therapeutic agent.

In conclusion, 2-5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetic acid represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and preliminary biological activities warrant continued investigation, with the potential to contribute to the development of novel therapeutic agents. This briefing underscores the importance of ongoing research efforts to unlock the full potential of this compound in the field of chemical biology and drug discovery.